Cas no 55131-53-8 (Ethanethioamide, compd. with acetonitrile (1:1))

Ethanethioamide, compd. with acetonitrile (1:1) structure

55131-53-8 structure

Product Name:Ethanethioamide, compd. with acetonitrile (1:1)

CAS No:55131-53-8

Molecular Formula:C₂H₅NS^.C₂H₃N

Molecular Weight:116.18472

CID:1592892

PubChem ID:71364297

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Ethanethioamide, compd. with acetonitrile (1:1) Properties

Names and Identifiers

- Ethanethioamide, compd. with acetonitrile (1:1)
- acetonitrile,ethanethioamide
- 55131-53-8
- DTXSID50787773
- Ethanethioamide--acetonitrile (1/1)
- InChIKey： LSOWZKPNRJYLSR-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H5NS.C2H3N/c1-2(3)4;1-2-3/h1H3,(H2,3,4);1H3
- SMILES： CC#N.CC(=S)N

Computed Properties

Exact Mass: 116.04094
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 116.04081944g/mol
Heavy Atom Count: 7
Complexity: 62.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 81.9Å²

Experimental Properties

PSA: 49.81

Ethanethioamide, compd. with acetonitrile (1:1) Related Literature

1. Hydrogen bonded assemblies of a cyclic trimeric hydroxy gallium(III) derivative: [{Me2Ga(µ-OH)}3·3H2O]2·18-crown-6

Chem. Commun., 1999, 153-154
2. Back cover

Chem. Commun., 2018,54, 7698-7698
3. Effects of surface-functionalized TiO2 nanoparticles on copper ion toxicity under simultaneous and sequential exposure conditions†

Yao Li,Ang Li,Xiaomin Li,You Zhang,Shu Liu Environ. Sci.: Nano, 2022,9, 4558-4569
4. Colorimetric sensor arrays for the detection and identification of antibiotics

Yan Li,Chunfang Ni,Lu Wang Anal. Methods, 2019,11, 2836-2854
5. Crosstalk between arterial components and bioresorbable, 3-D printed poly-l-lactic acid scaffolds†

Yang Wang,Yuhua Huang,Ruolin Du,Shuang Ge,Yanhong Li,Guixue Wang,Yazhou Wang,Tieying Yin Biomater. Sci., 2022,10, 5121-5133
6. Atomically flat semiconductor nanoplatelets for light-emitting applications

Bing Bai,Chengxi Zhang,Yongjiang Dou,Lingmei Kong,Lin Wang,Sheng Wang,Jun Li,Yi Zhou,Long Liu,Baiquan Liu,Xiaoyu Zhang,Ido Hadar,Yehonadav Bekenstein,Aixiang Wang,Zongyou Yin,Lyudmila Turyanska,Jochen Feldmann,Xuyong Yang,Guohua Jia Chem. Soc. Rev., 2023,52, 318-360
7. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329
8. Novel 3D-networked melamine–naphthalene–polyamic acid nanofillers doped in vinyl ester resin for higher flame retardancy

Ravi Kumar Cheedarala,M. N. Prabhakar,Beom Gon Cho,Young Bin Park,Jung Il Song Mater. Adv., 2021,2, 4339-4351
9. Pore structure and electrochemical properties of CNT-based electrodes studied by in situ small/wide angle X-ray scattering†

Cleis Santos,Álvaro Ridruejo,Rebeca Marcilla,Juan José Vilatela J. Mater. Chem. A, 2019,7, 5305-5314
10. Procedure-dependent construction of two isomers of trimeric self-assembled boronic esters†

Kosuke Ono,Ryo Aizawa,Taiki Yamano,Suguru Ito,Nobuhiro Yasuda,Kohei Johmoto,Hidehiro Uekusa,Nobuharu Iwasawa Chem. Commun., 2014,50, 13683-13686

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